6-chloro-N4-(2-chlorophenyl)pyrimidine-4,5-diamine

• Molecular Formula: C10H8Cl2N4
• Molecular Weight: 255.10 g/mol
• IUPAC Name: 6-chloro-4-N-(2-chlorophenyl)pyrimidine-4,5-diamine
• InChI: InChI=1S/C10H8Cl2N4/c11-6-3-1-2-4-7(6)16-10-8(13)9(12)14-5-15-10/h1-5H,13H2,(H,14,15,16)
• InChI Key: APRQUPZLRQPVCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=C(C(=NC=N2)Cl)N)Cl

Description

6-chloro-N4-(2-chlorophenyl)pyrimidine-4,5-diamine is a useful research compound. Its molecular formula is C10H8Cl2N4 and its molecular weight is 255.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,6-Dichloropyrimidin-5-amine (CAS no. 5413-85-4) (2 g, 12.20 mmol) and 2-chloroaniline (CAS no. 95-51-2) (1.556 g, 12.20 mmol) were dissolved in ethylene glycol (12 mL) and sealed into a microwave tube. The reaction was heated to 100° C. for 1 hour in the microwave reactor and cooled to room temperature. The reaction mixture was quenched with water (50 mL), extracted with EtOAc (3×50 mL), the organic layer was dried (MgSO4), filtered and evaporated to afford crude product. The crude product was purified by flash silica chromatography, eluting with 0 to 60% EtOAc in isohexane to afford the product (2.65 g, 85%). 1H NMR (400 MHz, DMSO) 65.38 (s, 2H), 7.19-7.25 (m, 1H), 7.32-7.38 (m, 1H), 7.49-7.54 (m, 1H), 7.57-7.62 (m, 1H), 7.73 (s, 2H), 7.19-7.25 (s, 1H); m/z (ES+), (M+H)+=255.25; HPLC tR=1.82 min.